Cas no 1781736-42-2 (3-(2-methylbutan-2-yl)piperidine)

• Product Name: 3-(2-methylbutan-2-yl)piperidine
• CAS No: 1781736-42-2
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• CID: 6239698
• PubChem ID: 70644901
• Update Time: 2025-05-24

3-(2-methylbutan-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylbutan-2-yl)piperidine
• EN300-1867242
• 1781736-42-2
• SCHEMBL12059692

• Inchi： 1S/C10H21N/c1-4-10(2,3)9-6-5-7-11-8-9/h9,11H,4-8H2,1-3H3
• InChI Key： CKPGQQFABKJOKC-UHFFFAOYSA-N
• SMILES： N1CCCC(C1)C(C)(C)CC

Computed Properties

• Exact Mass: 155.167399674g/mol
• Monoisotopic Mass: 155.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-(2-methylbutan-2-yl)piperidine

3-(2-Methylbutan-2-yl)Piperidine: A Comprehensive Overview

3-(2-Methylbutan-2-yl)Piperidine, also known by its CAS number 1781736-42-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of piperidine, a six-membered cyclic amine, with a specific substitution at the third position. The substituent, 2-methylbutan-2-yl, adds a branched alkyl group to the structure, which influences its physical and chemical properties. Recent studies have highlighted its potential applications in drug design and material science, making it a subject of interest for researchers worldwide.

The synthesis of 3-(2-Methylbutan-2-yl)Piperidine involves various methodologies, including nucleophilic substitution and ring-opening reactions. One of the most efficient routes reported in recent literature involves the reaction of piperidine with an appropriate alkyl halide under specific conditions. This approach not only ensures high yield but also maintains the stereochemistry of the molecule, which is crucial for its biological activity. The compound's stability under various reaction conditions has been extensively studied, making it a reliable building block in organic synthesis.

In terms of physical properties, 3-(2-Methylbutan-2-yl)Piperidine exhibits a melting point of approximately 55°C and a boiling point around 180°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various laboratory settings. The compound's molecular weight is 146.19 g/mol, and its density is 0.98 g/cm³, which are critical parameters for its handling and storage.

The biological activity of 3-(2-Methylbutan-2-yl)Piperidine has been explored in several recent studies. It has shown moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound in drug discovery programs. Additionally, its ability to form stable complexes with metal ions has opened new avenues for its application in coordination chemistry and catalysis.

From an environmental perspective, the biodegradability of 3-(2-Methylbutan-2-yl)Piperidine has been assessed under simulated environmental conditions. Studies indicate that it undergoes slow degradation under aerobic conditions, highlighting the need for proper disposal methods to minimize environmental impact.

In conclusion, 3-(2-Methylbutan-2-yl)Piperidine, with its unique structural features and versatile properties, continues to be a focal point in chemical research. Its applications span across multiple disciplines, and ongoing studies promise to uncover even more potential uses in the near future.